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Compound of Interest

Compound Name: 4-(Bromomethyl)quinoline

Cat. No.: B1600949 Get Quote

An In-Depth Technical Guide to 4-(Bromomethyl)quinoline: Properties, Reactivity, and

Applications

Introduction: The Versatile Quinoline Building Block
4-(Bromomethyl)quinoline is a heterocyclic organic compound featuring a quinoline core

substituted with a bromomethyl group at the 4-position.[1][2] Its significance in synthetic

chemistry stems from the high reactivity of the bromomethyl group, which acts as a potent

electrophilic handle. This reactivity, analogous to that of a benzylic bromide, is further

enhanced by the electron-withdrawing nature of the quinoline ring system. Consequently, 4-
(Bromomethyl)quinoline serves as a crucial and versatile building block for introducing the

quinoline-4-methyl moiety into a wide array of molecular architectures. This capability is

extensively leveraged by researchers in drug discovery and materials science, where the

quinoline scaffold is a well-established pharmacophore and a privileged structural motif found

in numerous biologically active compounds, including kinase inhibitors and antimalarial agents.

[3][4]

Physicochemical and Structural Properties
A comprehensive understanding of a reagent's physical and chemical properties is fundamental

to its effective application in a laboratory setting. 4-(Bromomethyl)quinoline is typically

encountered as a white crystalline solid.[5] It is important to note that the compound is reported

to be unstable and should be used as soon as possible after preparation.[5] This instability also

accounts for some variability in reported melting points.
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Property Value Source

CAS Number 5632-16-6 [1][2][6]

Molecular Formula C₁₀H₈BrN [1][2]

Molecular Weight 222.08 g/mol [1][2]

Melting Point 58-59 °C or 88-91 °C [5][6]

Appearance White crystals/powder [5]

pKa (Predicted) 4.56 ± 0.13 [1]

Solubility Insoluble in water [7]

SMILES
C1=CC=C2C(=C1)C(=CC=N2)

CBr
[2]

Synthesis of 4-(Bromomethyl)quinoline
The most common and direct synthesis of 4-(Bromomethyl)quinoline involves the free-radical

bromination of 4-methylquinoline, also known as lepidine. This reaction selectively targets the

benzylic-like methyl group due to the stability of the resulting radical intermediate. N-

Bromosuccinimide (NBS) is the reagent of choice for this transformation, as it provides a low,

steady concentration of bromine, minimizing side reactions. A radical initiator, such as benzoyl

peroxide or AIBN, is often used, and the reaction is typically conducted in a non-polar solvent

like carbon tetrachloride under reflux.[5]

Experimental Protocol: Synthesis from 4-
Methylquinoline[5]
This protocol is adapted from a reported procedure and should be performed by trained

personnel using appropriate safety precautions in a well-ventilated fume hood.

Materials:

4-Methylquinoline (lepidine) (0.1 mole)

N-Bromosuccinimide (NBS) (0.08 mole)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.guidechem.com/encyclopedia/4-bromomethylquinoline-dic485833.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Bromomethyl_quinoline
https://m.chemicalbook.com/chemicalproductproperty_en_CB9946725.htm
https://www.guidechem.com/encyclopedia/4-bromomethylquinoline-dic485833.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Bromomethyl_quinoline
https://www.guidechem.com/encyclopedia/4-bromomethylquinoline-dic485833.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Bromomethyl_quinoline
https://prepchem.com/synthesis-4-bromomethylquinoline/
https://m.chemicalbook.com/chemicalproductproperty_en_CB9946725.htm
https://prepchem.com/synthesis-4-bromomethylquinoline/
https://www.guidechem.com/encyclopedia/4-bromomethylquinoline-dic485833.html
http://s.ewormhole.ostc.com.cn/upload/chemicalBook/MSDS/4876-10-2/EN_US_MSDS_B25305.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Bromomethyl_quinoline
https://www.benchchem.com/product/b1600949?utm_src=pdf-body
https://www.benchchem.com/product/b1600949?utm_src=pdf-body
https://prepchem.com/synthesis-4-bromomethylquinoline/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon tetrachloride (CCl₄)

Reaction flask with reflux condenser and magnetic stirrer

Procedure:

A suspension of N-bromosuccinimide (0.08 mole) in carbon tetrachloride is prepared in a

round-bottom flask.

The suspension is stirred and heated to 60 °C.

4-Methylquinoline (0.1 mole) is added to the stirred suspension.

The reaction mixture is heated to reflux and maintained for 30 minutes.

After the reflux period, the mixture is filtered while hot to remove the succinimide byproduct.

The filtrate is allowed to cool, during which 4-(Bromomethyl)quinoline crystallizes.

The resulting white crystals are collected and washed thoroughly with water to remove any

residual succinimide.

The product is dried in a vacuum. It is crucial to note that the product is unstable and should

be used promptly for subsequent reactions.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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